Cas no 185674-97-9 (Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI))
185674-97-9 structure
Product Name:Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI)
CAS No:185674-97-9
MF:C12H18N2O3S2
MW:302.412920475006
CID:114602
PubChem ID:9209366
Update Time:2025-04-18
Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI)
- methyl N'-(4-methoxy-2,3,6-trimethylphenyl)sulfonylcarbamimidothioate
- MTR-S-ETHYLISOTHIOUREA,
- Mtr-S-methylisothiourea
- 185674-97-9
- DTXSID50429388
- methyl 4-methoxy-2,3,6-trimethylphenylsulfonylcarbamimidothioate
-
- Inchi: 1S/C12H18N2O3S2/c1-7-6-10(17-4)8(2)9(3)11(7)19(15,16)14-12(13)18-5/h6H,1-5H3,(H2,13,14)
- InChI Key: LCARMRMLFMRMAA-UHFFFAOYSA-N
- SMILES: S(C1C(C)=CC(=C(C)C=1C)OC)(N=C(N)SC)(=O)=O
Computed Properties
- Exact Mass: 302.07600
- Monoisotopic Mass: 302.07588479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 112.93000
- LogP: 3.76790
Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI) Security Information
- Storage Condition:2-8°C
Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-286319-1 g |
Mtr-S-methylisothiourea, |
185674-97-9 | 1g |
¥993.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286319A-5 g |
Mtr-S-methylisothiourea, |
185674-97-9 | 5g |
¥4,054.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286319-1g |
Mtr-S-methylisothiourea, |
185674-97-9 | 1g |
¥993.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286319A-5g |
Mtr-S-methylisothiourea, |
185674-97-9 | 5g |
¥4054.00 | 2023-09-05 |
Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI) Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
185674-97-9 (Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI)) Related Products
- 187471-06-3(Benzenesulfonamide,2-ethoxy-6-methyl-)
- 112894-47-0(2,3-dihydro-1-benzofuran-5-sulfonamide)
- 52960-60-8(Benzenesulfonamide, 4-methoxy-N-(phenylmethylene)-)
- 185674-98-0(Carbamimidothioic acid,N-[(3,4-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]-, methylester)
- 378230-81-0(2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonamide)
- 2651-18-5(Pseudourea,2-methyl-1-sulfanilyl-2-thio- (7CI,8CI))
- 23202-51-9(4-hydroxy-2-methylbenzene-1-sulfonamide)
- 62275-58-5(Benzenesulfonamide,2-(phenylmethyl)-3-propoxy-5-[(propylamino)methyl]-)
- 62274-97-9(Benzenesulfonamide,3-butoxy-2-(phenylmethyl)-5-[[(phenylmethyl)amino]methyl]-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk